2,2,3,3-tetrafluoropropyl 5-[(4-bromophenyl)amino]-5-oxopentanoate

• IUPAC Name: 2,2,3,3-tetrafluoropropyl 5-(4-bromoanilino)-5-oxopentanoate
• InChI: InChI=1S/C14H14BrF4NO3/c15-9-4-6-10(7-5-9)20-11(21)2-1-3-12(22)23-8-14(18,19)13(16)17/h4-7,13H,1-3,8H2,(H,20,21)
• InChI Key: XQFLYRQCBWAPKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CCCC(=O)OCC(C(F)F)(F)F)Br
• Molecular Formula: C14H14BrF4NO3
• Molecular Weight: 400.16 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For instance, the tetrafluoropropyl group could potentially be introduced through a reaction with a fluorinating agent. The bromophenyl group might be introduced through a bromination reaction. The exact synthesis would depend on the desired route and the available starting materials.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The tetrafluoropropyl group would likely exhibit strong electronegativity due to the presence of fluorine atoms. The bromophenyl group would likely have a planar structure typical of aromatic compounds.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the bromine atom on the bromophenyl group could potentially be replaced in a nucleophilic aromatic substitution reaction. The amino group could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of fluorine atoms could make the compound relatively nonpolar and potentially volatile. The exact properties would need to be determined experimentally.